N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide

• IUPAC Name: 2-phenyl-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C15H12N4O/c20-15(18-19-10-16-17-11-19)14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-11H,(H,18,20)
• InChI Key: QVTIZIRIKSBJQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NN3C=NN=C3
• Molecular Formula: C15H12N4O
• Molecular Weight: 264.28 g/mol

Description

N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide is a chemical compound used in scientific research. It is a member of the triazole family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in cancer cell growth and bacterial cell wall synthesis. Additionally, it has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit bacterial cell wall synthesis, and inhibit the aggregation of beta-amyloid peptides. Additionally, it has been shown to have low toxicity in human cells, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide in lab experiments is its diverse range of biological activities. It has been shown to have anticancer and antibacterial activity, as well as potential use in the treatment of Alzheimer's disease. Additionally, it has low toxicity in human cells, making it a promising candidate for further research. However, one limitation of using N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a variety of future directions for research involving N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide. One area of research could focus on its potential use in combination with other anticancer or antibacterial agents to enhance their activity. Additionally, further research could explore its potential use in the treatment of other diseases, such as Parkinson's disease or Huntington's disease. Finally, research could focus on developing new synthesis methods for N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide to improve its solubility and ease of use in lab experiments.

Synthesis Methods

N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide can be synthesized using a variety of methods. One commonly used method involves the reaction of 4-bromobiphenyl with sodium azide to produce 4-azidobiphenyl. The 4-azidobiphenyl is then reacted with ethyl 2-chloroacetate to produce N-ethyl-4-azido-2-biphenylcarboxamide. Finally, the N-ethyl-4-azido-2-biphenylcarboxamide is reduced with triphenylphosphine to produce N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide.

Scientific Research Applications

N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide has been used in a variety of scientific research applications. It has been shown to have anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been shown to have antibacterial activity against a variety of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). N-4H-1,2,4-triazol-4-yl-2-biphenylcarboxamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid peptides.